Cas no 425365-66-8 (2'-O-(2-Methoxyethoxy)methyl Roxithromycin)

• Product Name: 2'-O-(2-Methoxyethoxy)methyl Roxithromycin
• CAS No: 425365-66-8
• MF: C₄₅H₈₄N₂O₁₇
• MW: 925.151676177979
• CID: 1004702
• PubChem ID: 71750076
• Update Time: 2025-09-22

2'-O-(2-Methoxyethoxy)methyl Roxithromycin Chemical and Physical Properties

Names and Identifiers

• 2'-O-[(2-Methoxyethoxy)Methyl] RoxithroMycin
• 425365-66-8
• KYAPHMSJPGQOSY-DXBODRHJSA-N
• (3R,4S,5S,6R,7R,9R,10E,11S,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-(2-methoxyethoxymethoxy)-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-10-(2-methoxyethoxymethoxyimino)-3,5,7,9,11,13-hexamethyl-oxacyclotetradecan-2-one
• Roxithromycin-I
• Roxithromycin Impurity I
• 2'-O-(2-Methoxyethoxy)methyl Roxithromycin

• Inchi： 1S/C45H84N2O17/c1-16-33-45(10,52)38(48)28(4)35(46-59-25-57-20-18-54-14)26(2)22-43(8,51)40(64-42-37(58-24-56-19-17-53-13)32(47(11)12)21-27(3)60-42)29(5)36(30(6)41(50)62-33)63-34-23-44(9,55-15)39(49)31(7)61-34/h26-34,36-40,42,48-49,51-52H,16-25H2,1-15H3/b46-35+/t26-,27-,28+,29+,30-,31+,32+,33-,34+,36+,37-,38-,39+,40-,42+,43-,44-,45-/m1/s1
• InChI Key： KYAPHMSJPGQOSY-OTHJGQCISA-N
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)OCOCCOC)[C@H]1[C@@](C)(C[C@@H](C)/C(/[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)=N\OCOCCOC)O

Computed Properties

• Exact Mass: 924.57699922g/mol
• Monoisotopic Mass: 924.57699922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 64
• Rotatable Bond Count: 19
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 224Ų

2'-O-(2-Methoxyethoxy)methyl Roxithromycin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides